N-(3-chlorophenyl)-4,6-di(piperidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

• IUPAC Name: N-(3-chlorophenyl)-4,6-di(piperidin-1-yl)-1,3,5-triazin-2-amine;hydrochloride
• InChI: InChI=1S/C19H25ClN6.ClH/c20-15-8-7-9-16(14-15)21-17-22-18(25-10-3-1-4-11-25)24-19(23-17)26-12-5-2-6-13-26;/h7-9,14H,1-6,10-13H2,(H,21,22,23,24);1H
• InChI Key: MSDOUVMQVGTIJP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=NC(=N2)NC3=CC(=CC=C3)Cl)N4CCCCC4.Cl
• Molecular Formula: C19H26Cl2N6
• Molecular Weight: 409.4 g/mol

Description

“N-(3-chlorophenyl)-4,6-di(piperidin-1-yl)-1,3,5-triazin-2-amine hydrochloride” is a complex organic compound. It contains a triazine ring, which is a six-membered ring with three nitrogen atoms and three carbon atoms. Attached to this triazine ring are two piperidine rings and a phenyl ring. Piperidine is a common motif in many pharmaceuticals and its derivatives have been known to exhibit a wide range of bioactivities.

Chemical Reactions Analysis

The reactions of similar compounds, such as substituted isatin derivatives with piperidine, have been studied. These reactions typically proceed through nucleophilic attack on the carbonyl carbon followed by a ring-opening process.

Scientific Research Applications

Anti-Alzheimer’s Potential

• .

Antiallergic Activity

• .

Synthesis of Anti-Allergic Drugs

• .

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, as well as optimization of its synthesis process. Given the wide range of activities exhibited by similar compounds, it could be a promising candidate for drug development.